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Compound of Interest |

2'-Hydroxy-2,4',6'-
Compound Name:
trimethoxychalcone
CAS No.: 10021-15-5
Cat. No.: B3196998
\ 7

Executive Summary

2'-Hydroxy-2,4',6'-trimethoxychalcone (C1sH1s0s) is a rare, naturally occurring chalcone first
definitively isolated from the whole plant of Andrographis lineata (Acanthaceae). Distinct from
its well-known isomer Flavokawain A (2'-hydroxy-4,4',6'-trimethoxychalcone), this compound
features a unique substitution pattern with a methoxy group at the C-2 position of the B-ring.
This structural nuance significantly alters its electronic properties and potential biological
interactions, particularly in cytotoxicity and antimicrobial pathways. This guide provides a
reproducible, self-validating protocol for its isolation and structural elucidation.

Chemical Profile & Structural Logic[1][2][3]
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Property Specification
E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-

IUPAC Name (E)-1-(2-hydroxy yphenyl)-3-(
methoxyphenyl)prop-2-en-1-one

Molecular Formula C1sH180s5

Molecular Weight 314.33 g/mol

Appearance Yellow needles / crystalline solid

B Soluble in CHCIs, Acetone, MeOH; Insoluble in

Solubility
H20

Key Feature Intramolecular H-bond (C2'-OH[1] --- O=C)

Structural Distinction (Critical)

Researchers often conflate this compound with Flavokawain A. The distinction lies in the B-ring
methoxylation:

e Target Compound: 2-Methoxy (Ortho-substituted B-ring).

o Flavokawain A: 4-Methoxy (Para-substituted B-ring).

Natural Source & Biosynthetic Context

Source:Andrographis lineata Nees (Acanthaceae).[2][3] Biosynthesis: The compound arises
from the phenylpropanoid pathway, where a cinnamoyl-CoA derivative (from 2-
methoxycinnamic acid) condenses with three malonyl-CoA units, followed by cyclization and
specific O-methylation.

Biosynthetic Pathway Diagram

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/637261
https://pubmed.ncbi.nlm.nih.gov/12770598/
https://benthambooks.com/ebook-files/sample-files/9789815256567-sample.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3196998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

O-Methyltransferases
(OmT)

L PAL #-| Cinnamic Acid C4H, 4CL | p-

Sequential Methylation
dependent’

Chalco(r(\:eHSS);nthase 2'-Hydroxy-2,4',6'-trimethoxychalcone

Click to download full resolution via product page

Caption: Proposed biosynthetic route via the phenylpropanoid pathway involving sequential O-
methylation.

Isolation Protocol (Self-Validating System)

This protocol reconstructs the methodology established by Kishore et al. (2003), integrated with
modern purification standards.

Phase 1: Extraction & Fractionation

Objective: Isolate the non-polar/semi-polar flavonoid fraction from the crude biomass.

e Biomass Prep: Shade-dry Andrographis lineata whole plant material (1-2 kg) and pulverize to
a coarse powder (40 mesh).

e Solvent Extraction: Macerate in MeOH (Methanol) for 48 hours at room temperature. Repeat
3X.

o Why: Methanol efficiently extracts phenolic chalcones while leaving behind waxy non-
polars.

o Concentration: Evaporate solvent under reduced pressure (Rotavap) at <45°C to obtain a
dark green gummy residue.

e Liquid-Liquid Partitioning:

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b3196998?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3196998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Suspend residue in H20.

o

Partition sequentially with Hexane (removes lipids/chlorophyll).

[¢]

Partition with EtOAc (Ethyl Acetate).[4]

[¢]

Critical Step: The target chalcone resides in the EtOAc fraction. Collect and dry over

anhydrous NazSOa.

Phase 2: Chromatographic Purification

Objective: Separate the target from co-eluting flavones (e.g., 5,7,2',3',4'-pentamethoxyflavone).
o Stationary Phase: Silica Gel 60 (60-120 mesh).
o Mobile Phase Gradient: Hexane : Ethyl Acetate.
o Elution Logic:
o 100:0 to 90:10 (Hex:EtOAc): Elutes non-polar impurities.
o 85:15 to 80:20 (Hex:EtOAc):Target Elution Zone.
o Observation: Look for bright yellow bands (characteristic of chalcones).
e TLC Monitoring:
o System: Hexane:EtOAc (7:3).
o Visualization: UV 365 nm (fluorescent) and lodine vapor.

o Validation: Chalcones typically turn red-brown upon exposure to lodine or orange/red with
NHs vapor.

Phase 3: Crystallization

» Pool fractions containing the single spot (Rf ~0.6-0.7 in Hex:EtOAc 7:3).

e Recrystallize from MeOH or Benzene:Acetone mixtures.
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¢ Yield: Expect yellow needles.

Isolation Workflow Diagram
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Caption: Step-by-step fractionation and purification workflow from biomass to pure crystal.

Structural Elucidation & Validation

To confirm the identity of the isolated compound, compare experimental data against these
established spectral markers.

UV-Visible Spectroscopy|[6]

e Band I: ~370 nm (Cinnamoyl system conjugation).
e Band Il: ~240-275 nm (Benzoyl system).

o Shift Reagent: Addition of AICIs results in a bathochromic shift (red shift) of Band I, indicating
the presence of a chelated hydroxyl group (2'-OH).

Nuclear Magnetic Resonance (NMR) Data

The following data validates the 2,4',6'-trimethoxy substitution pattern.
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Nucleus Position Shift (6 ppm) Multiplicity Interpretation
Chelated
H 2'-OH 14.0-14.5 Singlet Hydroxyl
(Diagnostic).
Trans-olefinic
Doublet )
H a-H 7.8-8.0 proton (adjacent
(J=16Hz)
to carbonyl).
Trans-olefinic
Doublet )
H B-H 75-7.7 proton (adjacent
(J=16H2) _
to B-ring).
A-ring meta-
) protons (shielded
H 3-H, 5'-H 59-6.1 Doublet/Singlet
by alkoxy
groups).
Three methoxy
H -OMe 3.8-4.0 3x Singlets groups (4', 6', 2-
position).
) Carbonyl carbon
13C Cc=0 ~193.0 Singlet

(chelated).

Synthetic Validation (The "Gold Standard")

For absolute confirmation, perform a Claisen-Schmidt condensation:

e Reactants: 2-Hydroxy-4,6-dimethoxyacetophenone + 2-Methoxybenzaldehyde.
o Catalyst: 50% KOH / Ethanol.

» Conditions: Stir at room temperature for 48h.

e Result: The synthetic product must possess identical R_f (TLC) and melting point to the
natural isolate.
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Therapeutic Potential

While primarily a phytochemical marker, this chalcone class exhibits significant bioactivity:
» Cytotoxicity: Methoxylated chalcones are potent inhibitors of tubulin polymerization.

o Antimicrobial: The lipophilicity provided by the three methoxy groups enhances membrane
permeability against Gram-positive bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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